Cas no 192863-35-7 (Potassium 4-fluorophenyltrifluoroborate)

Potassium 4-fluorophenyltrifluoroborate is an organoboron compound widely used as a stable and versatile reagent in cross-coupling reactions, particularly Suzuki-Miyaura couplings. Its key advantages include high stability under ambient conditions, ease of handling, and compatibility with a broad range of reaction conditions. The trifluoroborate moiety enhances solubility in polar solvents while maintaining reactivity, making it a preferred alternative to boronic acids in moisture-sensitive applications. The 4-fluorophenyl group serves as a valuable intermediate in pharmaceuticals, agrochemicals, and materials science. This compound offers consistent performance, reduced side reactions, and improved yields, making it a reliable choice for synthetic organic chemistry applications.

Potassium 4-fluorophenyltrifluoroborate structure

192863-35-7 structure

Product Name:Potassium 4-fluorophenyltrifluoroborate

CAS No:192863-35-7

MF:C₆H₄BF₄K

MW:201.998876571655

MDL:MFCD01318170

CID:92271

PubChem ID:23677644

Update Time:2025-06-07

Potassium 4-fluorophenyltrifluoroborate Chemical and Physical Properties

Names and Identifiers

- Potassium 4-fluorophenyltrifluoroborate
- 4-Fluorobenzenetrifluoroboric acid potassium salt~4-Fluorophenyltrifluoroboric acid potassium salt
- Potassium (4-Fluorophenyl)trifluoroborate
- Potassium trifluoro(4-fluorophenyl)borate
- potassium,trifluoro-(4-fluorophenyl)boranuide
- PC9162
- 4-FLUOROPHENYL-TRIFLUOROBORATE POTASSIUM SALT
- 4-fluorophenyltrifluoroboric acid potassium salt
- 4-fluorobenzenetrifluoroboric acid potassium salt
- Potassium 4-Fluorophenyltrifluoroborate 4-Fluorobenzenetrifluoroboric Acid Potassium Salt
- POTASSIUM TRIFLUORO(4-FLUOROPHENYL)BORANUIDE
- PubChem11422
- PXKNUQDMYBUYSZ-UHFFFAOYSA-N
- SBB092841
- VA11553
- AB08666
- BC001057
- SY062257
- Potassiotrifluoro(4-fluorophenyl) boron(V)
- ST24049016
- potassium trifluoro-(4-fluorophenyl)boranuid
- Potassium trifluoro(4-fluorophenyl)borate(1-)
- CS-0137898
- potassium trifluoro-(4-fluorophenyl)boranuide;Potassium Trifluoro(4-fluorophenyl)borate
- 192863-35-7
- N11985
- AS-2582
- Potassiumtrifluoro(4-fluorophenyl)borate
- Potassium-4-fluorophenyltrifluoroborate
- EN300-1253181
- MFCD01318170
- potassium;trifluoro-(4-fluorophenyl)boranuide
- SCHEMBL1560330
- AKOS005254995
- Borate(1-), trifluoro(4-fluorophenyl)-, potassium (1:1), (T-4)-
- FT-0643812
- P1465
- A813608
- DTXSID30635526
- AMY994
- DB-044814
- MDL： MFCD01318170
- Inchi： 1S/C6H4BF4.K/c8-6-3-1-5(2-4-6)7(9,10)11;/h1-4H;/q-1;+1
- InChI Key： PXKNUQDMYBUYSZ-UHFFFAOYSA-N
- SMILES： [K+].F[B-](C1C=CC(=CC=1)F)(F)F
- BRN： 7783544

Computed Properties

Exact Mass: 201.99800
Monoisotopic Mass: 201.998
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 12
Rotatable Bond Count: 0
Complexity: 130
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 0

Experimental Properties

Density: g/cm3
Melting Point: 297 °C (dec.) (lit.)
Boiling Point: °Cat760mmHg
Flash Point: °C
PSA: 0.00000
LogP: 1.88010

Potassium 4-fluorophenyltrifluoroborate Security Information

Symbol:
Prompt：warning
Signal Word：Warning
Hazard Statement： H315-H319-H335
Warning Statement： P261-P305+P351+P338
Hazardous Material transportation number：NONH for all modes of transport
WGK Germany：3
Hazard Category Code： 36/37/38
Safety Instruction： S26-S36
Hazardous Material Identification：
Storage Condition：Store at room temperature
Risk Phrases：R36/37/38
Safety Term：S26;S36

Potassium 4-fluorophenyltrifluoroborate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Fluorochem	050578-1g	Potassium trifluoro(4-fluorophenyl)borate	192863-35-7	97%	1g	￡10.00	2022-03-01
Fluorochem	050578-5g	Potassium trifluoro(4-fluorophenyl)borate	192863-35-7	97%	5g	￡38.00	2022-03-01
Fluorochem	050578-25g	Potassium trifluoro(4-fluorophenyl)borate	192863-35-7	97%	25g	￡185.00	2022-03-01
Chemenu	CM219935-10g	Potassium trifluoro(4-fluorophenyl)borate	192863-35-7	95+%	10g	$107	2021-06-16
Chemenu	CM219935-25g	Potassium trifluoro(4-fluorophenyl)borate	192863-35-7	95+%	25g	$210	2021-06-16
Alichem	A019113177-25g	Potassium trifluoro(4-fluorophenyl)borate	192863-35-7	97%	25g	$227.25	2023-09-02
Frontier Specialty Chemicals	F1722-1 g	Potassium 4-fluorophenyltrifluoroborate	192863-35-7		1g	$ 11.00	2022-11-04
Frontier Specialty Chemicals	F1722-5 g	Potassium 4-fluorophenyltrifluoroborate	192863-35-7		5g	$ 32.00	2022-11-04
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F1722-5g	Potassium (4-Fluorophenyl)trifluoroborate	192863-35-7	98%	5g	1038CNY	2021-05-08
SHANG HAI XIAN DING Biotechnology Co., Ltd.	F1722-25g	Potassium (4-Fluorophenyl)trifluoroborate	192863-35-7	98%	25g	4158CNY	2021-05-08

Potassium 4-fluorophenyltrifluoroborate Related Literature

1. α-Arylsulfonyloxyacrylates: attractive O-centered electrophiles for synthesis of α-substituted acrylates via Pd-catalysed Suzuki reactions

Zhongya Zhang,Li Zhang,Linge Huai,Zhentao Wang,Yewen Fang RSC Adv. 2023 13 9180
2. Noncovalent inhibition of the serine proteases, α-chymotrypsin and trypsin by trifluoro(organo)borates

Reem Smoum,Abraham Rubinstein,Morris Srebnik Org. Biomol. Chem. 2005 3 941

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